Cas no 101976-67-4 (1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester)

1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester
• NSC 172299
• methyl 3-(9H-fluoren-9-yl)imidazole-4-carboxylate
• 101976-67-4
• NSC172299
• 1-(9-Fluorenyl)-5-imidazolecarboxylic acid methyl ester
• NSC-172299
• SCHEMBL9493176
• 5-Imidazolecarboxylic acid, 1-(9-fluorenyl)-, methyl ester
• DTXSID50144488
• +Expand

• InChIKey： YKWQQLPCIIFCLH-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14N2O2/c1-22-18(21)16-10-19-11-20(16)17-14-8-4-2-6-12(14)13-7-3-5-9-15(13)17/h2-11,17H,1H3
• SMILES： COC(C1=CN=CN1C1C2=CC=CC=C2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 290.10562
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 290.106
• Heavy Atom Count: 22
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• LogP: 3.28780
• PSA: 44.12
• Refractive Index: 1.666
• Boiling Point: 524.1°C at 760 mmHg
• Flash Point: 270.7°C
• Density: 1.28